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Compound of Interest

Compound Name:
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\\

Muscotoxin A

B15609333

Get Quote

For Immediate Release

[City, State] — Muscotoxin A, a cyclic lipopeptide isolated from the soil cyanobacterium

Desmonostoc muscorum, has garnered significant interest within the scientific community for

its potent biological activities. This technical guide provides a concise overview of its core

molecular properties, laying the groundwork for further research and development.

Molecular Formula and Weight

Muscotoxin A is a complex biomolecule with the following key identifiers:

Property

Value

Molecular Formula

CssHoaoN12016[1][2]

Molecular Weight

1211.4 g/mol [1][2]

Exact Mass

1210.659 g/mol [1]

Structural and Chemical Nature
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Muscotoxin A is classified as a cyclic peptide.[2] It is a lipopeptide, characterized by a
structure that includes a long fatty acid side chain, which contributes to its interactions with
cellular membranes.[3]

Biological Activity and Mechanism of Action

Research has demonstrated that Muscotoxin A exhibits cytotoxic effects against various
cancer cell lines, including YAC-1, Sp/2, and HelLa cells.[1][4] Its mechanism of action involves
the permeabilization of phospholipid membranes.[4] This disruption of the cell membrane leads
to an influx of calcium ions, ultimately triggering cell death.[1][4]

Interestingly, the permeabilization activity of Muscotoxin A is associated with a reduction in
membrane fluidity, a process described as stiffening.[4][5] This is in contrast to the action of
some other cytolytic agents that increase membrane fluidity.[4] The interaction of Muscotoxin
A with cellular membranes appears to be influenced by the presence of cholesterol and
sphingomyelin, particularly at physiological temperatures.[4][5]

Further Research and Potential Applications

The unique mechanism of action of Muscotoxin A makes it a compelling subject for further
investigation in drug development. Its ability to disrupt cell membranes suggests potential
applications as an antifungal or anticancer agent. Due to its complex structure, further studies
into its synthesis and structure-activity relationships are warranted to explore its full therapeutic
potential.

Experimental Protocols

A detailed understanding of the experimental methodologies used to characterize Muscotoxin
A is crucial for reproducibility and further research. The following outlines a general approach
for the isolation and characterization of this lipopeptide.

Isolation of Muscotoxin A from Desmonostoc muscorum

A common method for isolating Muscotoxin A involves the cultivation of Desmonostoc
muscorum followed by extraction and purification of the lipopeptides. While specific protocols
may vary, a general workflow can be conceptualized as follows:

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b15609333/docs?utm_src=pdf-body#unveiling-muscotoxin-a-a-technical-overview-of-its-molecular-characteristics
https://pubchem.ncbi.nlm.nih.gov/compound/146683706
https://www.researchgate.net/figure/Chemical-structures-of-muscotoxins-isolated-from-the-D-muscorum-CCALA-125-Ahdoa_fig2_328307172
https://www.benchchem.com/product/b15609333/docs?utm_src=pdf-body#unveiling-muscotoxin-a-a-technical-overview-of-its-molecular-characteristics
https://www.invivochem.com/Muscotoxin-A.html
https://pubmed.ncbi.nlm.nih.gov/25621379/
https://pubmed.ncbi.nlm.nih.gov/25621379/
https://www.invivochem.com/Muscotoxin-A.html
https://pubmed.ncbi.nlm.nih.gov/25621379/
https://www.benchchem.com/product/b15609333/docs?utm_src=pdf-body#unveiling-muscotoxin-a-a-technical-overview-of-its-molecular-characteristics
https://pubmed.ncbi.nlm.nih.gov/25621379/
https://www.researchgate.net/publication/271535141_Cytotoxic_Lipopeptide_Muscotoxin_A_Isolated_from_Soil_Cyanobacterium_Desmonostoc_muscorum_Permeabilizes_Phospholipid_Membranes_by_Reducing_Their_Fluidity
https://pubmed.ncbi.nlm.nih.gov/25621379/
https://www.benchchem.com/product/b15609333/docs?utm_src=pdf-body#unveiling-muscotoxin-a-a-technical-overview-of-its-molecular-characteristics
https://www.benchchem.com/product/b15609333/docs?utm_src=pdf-body#unveiling-muscotoxin-a-a-technical-overview-of-its-molecular-characteristics
https://pubmed.ncbi.nlm.nih.gov/25621379/
https://www.researchgate.net/publication/271535141_Cytotoxic_Lipopeptide_Muscotoxin_A_Isolated_from_Soil_Cyanobacterium_Desmonostoc_muscorum_Permeabilizes_Phospholipid_Membranes_by_Reducing_Their_Fluidity
https://www.benchchem.com/product/b15609333/docs?utm_src=pdf-body#unveiling-muscotoxin-a-a-technical-overview-of-its-molecular-characteristics
https://www.benchchem.com/product/b15609333/docs?utm_src=pdf-body#unveiling-muscotoxin-a-a-technical-overview-of-its-molecular-characteristics
https://www.benchchem.com/product/b15609333/docs?utm_src=pdf-body#unveiling-muscotoxin-a-a-technical-overview-of-its-molecular-characteristics
https://www.benchchem.com/product/b15609333/docs?utm_src=pdf-body#unveiling-muscotoxin-a-a-technical-overview-of-its-molecular-characteristics
https://www.benchchem.com/product/b15609333/docs?utm_src=pdf-body#unveiling-muscotoxin-a-a-technical-overview-of-its-molecular-characteristics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Analysis

NMR Spectroscopy
Mass Spectrometry
(e.g., ESI-MS)

Cultivation Extraction Purification ‘
Inoculation of Growth in Harvesting of Solvent Extraction Crude Extract Solid-Phase Extraction High-Performance Liquid Eraction Collection
Desmonostoc muscorum Liquid Culture Cyanobacterial Biomass (e.9., Methanol/DCM) Concentration (SPE) Chromatography (HPLC)

Preparation of
Liposomes with
Encapsulated Fluorescent Dye

Addition of
Muscotoxin A

Incubation

Measurement of
Fluorescence Intensity

Data Analysis:
Quantification of
Dye Leakage

( Interprgtation \ Downstream
Cellular Events

j Cell Death

Increased Fluorescence
Indicates Membrane
Permeabilization

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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